Cas no 1528231-94-8 (6-(2-methylpropoxy)pyrazine-2-carboxylic acid)

• Product Name: 6-(2-methylpropoxy)pyrazine-2-carboxylic acid
• CAS No: 1528231-94-8
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5304740
• Update Time: 2026-03-10

6-(2-methylpropoxy)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Pyrazinecarboxylic acid, 6-(2-methylpropoxy)-
• 6-(2-methylpropoxy)pyrazine-2-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-6(2)5-14-8-4-10-3-7(11-8)9(12)13/h3-4,6H,5H2,1-2H3,(H,12,13)
• InChI Key： GVALCGWHGFNHIL-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)=NC(OCC(C)C)=CN=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on 6-(2-methylpropoxy)pyrazine-2-carboxylic acid

Comprehensive Overview of 6-(2-methylpropoxy)pyrazine-2-carboxylic acid (CAS No. 1528231-94-8)

6-(2-methylpropoxy)pyrazine-2-carboxylic acid (CAS No. 1528231-94-8) is a specialized organic compound belonging to the pyrazine family, a class of heterocyclic compounds widely studied for their diverse applications in pharmaceuticals, agrochemicals, and material science. The compound's unique structure, featuring a pyrazine core substituted with a 2-methylpropoxy group and a carboxylic acid functionality, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this molecule due to its potential role in drug discovery, particularly in the development of kinase inhibitors and anti-inflammatory agents.

In recent years, the demand for pyrazine derivatives has surged, driven by their relevance in medicinal chemistry and biocatalysis. A common query among scientists is: "What are the synthetic routes for 6-(2-methylpropoxy)pyrazine-2-carboxylic acid?" The compound is typically synthesized via nucleophilic substitution reactions, where 2-methylpropanol reacts with halogenated pyrazine precursors, followed by oxidation to introduce the carboxylic acid group. Advanced techniques like microwave-assisted synthesis and flow chemistry have been explored to optimize yield and purity, addressing another frequent search: "How to improve the efficiency of pyrazine carboxylate synthesis?"

The physicochemical properties of CAS 1528231-94-8 are critical for its applications. With a molecular formula of C₉H₁₂N₂O₃, it exhibits moderate solubility in polar organic solvents like DMSO and methanol, which aligns with its use in high-throughput screening assays. Its logP value (a measure of lipophilicity) suggests balanced permeability, making it a candidate for prodrug design—a trending topic in pharmacokinetic optimization. Users often search for "What solvents are suitable for 6-(2-methylpropoxy)pyrazine-2-carboxylic acid?", highlighting practical handling concerns.

From a regulatory perspective, 1528231-94-8 is not classified as hazardous under major chemical inventories like REACH or TSCA, which answers queries such as "Is 6-(2-methylpropoxy)pyrazine-2-carboxylic acid environmentally safe?". However, standard laboratory precautions (e.g., glove use, ventilation) are recommended during handling. The compound's stability under ambient conditions and compatibility with green chemistry principles (e.g., solvent-free reactions) further enhance its appeal in sustainable research—a hot topic in 2024.

Innovative applications of 6-(2-methylpropoxy)pyrazine-2-carboxylic acid extend to crystal engineering and metal-organic frameworks (MOFs), where its carboxylate group acts as a ligand for constructing porous materials. This ties into frequent searches like "Can pyrazine carboxylic acids form coordination polymers?". Additionally, its role in flavor and fragrance industries—owing to pyrazines' nutty/roasted aroma—adds cross-disciplinary value. Analytical methods such as HPLC-MS and NMR are routinely employed for quality control, addressing the query "How to characterize CAS 1528231-94-8?".

Future research directions for 1528231-94-8 may explore its structure-activity relationships (SAR) in bioactive molecules or its utility in photocatalysis. As the scientific community prioritizes AI-driven molecular design, datasets involving this compound could train algorithms for predicting novel heterocyclic drug candidates. This aligns with the growing interest in "Machine learning in pyrazine derivative discovery". With its multifaceted potential, 6-(2-methylpropoxy)pyrazine-2-carboxylic acid exemplifies the convergence of traditional chemistry and cutting-edge innovation.